molecular formula C25H23N5O B15393516 1H-Pyrazolo[3,4-d]pyriMidin-4-aMine, 1-(1-Methylethyl)-3-[6-(phenylMethoxy)-2-naphthalenyl]-

1H-Pyrazolo[3,4-d]pyriMidin-4-aMine, 1-(1-Methylethyl)-3-[6-(phenylMethoxy)-2-naphthalenyl]-

Cat. No.: B15393516
M. Wt: 409.5 g/mol
InChI Key: LPHRWFLVTLSQRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1-methylethyl)-3-[6-(phenylmethoxy)-2-naphthalenyl]- (hereafter referred to as Compound X) is a pyrazolo[3,4-d]pyrimidine derivative characterized by:

  • A 1-(1-methylethyl) (isopropyl) group at the 1-position of the pyrazolo-pyrimidine core.
  • A 3-[6-(phenylmethoxy)-2-naphthalenyl] substituent at the 3-position, featuring a naphthalene ring substituted with a benzyl ether at the 6-position.

The phenylmethoxy group may be introduced via alkylation of a naphthol intermediate with benzyl bromide or similar reagents.

Properties

Molecular Formula

C25H23N5O

Molecular Weight

409.5 g/mol

IUPAC Name

3-(6-phenylmethoxynaphthalen-2-yl)-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C25H23N5O/c1-16(2)30-25-22(24(26)27-15-28-25)23(29-30)20-9-8-19-13-21(11-10-18(19)12-20)31-14-17-6-4-3-5-7-17/h3-13,15-16H,14H2,1-2H3,(H2,26,27,28)

InChI Key

LPHRWFLVTLSQRC-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC4=C(C=C3)C=C(C=C4)OCC5=CC=CC=C5)N

Origin of Product

United States

Biological Activity

The compound 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1-methylethyl)-3-[6-(phenylmethoxy)-2-naphthalenyl]- is a derivative of the pyrazolo[3,4-d]pyrimidine class, known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

Chemical Structure and Properties

  • Chemical Formula: C₁₅H₁₈N₄O
  • Molecular Weight: 302.34 g/mol
  • IUPAC Name: 1-tert-butyl-3-(6-(phenylmethoxy)-2-naphthalenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Structure Representation

The compound features a pyrazolo[3,4-d]pyrimidine core with substituents that enhance its biological activity. The tert-butyl group and the phenylmethoxy naphthalene moiety are critical for its interaction with biological targets.

Biological Activity Overview

1H-Pyrazolo[3,4-d]pyrimidines have gained attention for their anti-cancer , anti-inflammatory , and antimicrobial properties. This section summarizes findings from various studies.

Anticancer Activity

Recent studies have demonstrated that derivatives of pyrazolo[3,4-d]pyrimidines exhibit significant anti-proliferative effects against various cancer cell lines. For instance:

  • Compound 12b (related derivative) showed IC₅₀ values of 8.21 µM against A549 (lung cancer) and 19.56 µM against HCT-116 (colon cancer) cells .
  • It also demonstrated potent inhibition of the epidermal growth factor receptor (EGFR), a crucial target in cancer therapy, with an IC₅₀ of 0.016 µM for wild-type EGFR .

The mechanism through which these compounds exert their effects involves:

  • EGFR Inhibition: By binding to the ATP-binding site of EGFR, these compounds prevent receptor activation and downstream signaling pathways that promote cell proliferation and survival.
  • Induction of Apoptosis: Flow cytometric analyses indicated that certain derivatives can induce apoptosis in cancer cells by increasing the BAX/Bcl-2 ratio significantly .

Case Studies

Several case studies illustrate the efficacy of this compound class:

StudyCell LineIC₅₀ (µM)Mechanism
Study 1A549 (Lung Cancer)8.21EGFR Inhibition
Study 2HCT-116 (Colon Cancer)19.56Apoptosis Induction
Study 3EGFR T790M Mutant0.236Targeting Resistance

Anti-inflammatory Properties

In addition to anticancer effects, pyrazolo[3,4-d]pyrimidines have shown anti-inflammatory activity by inhibiting pro-inflammatory cytokines. This suggests potential applications in treating inflammatory diseases .

Antimicrobial Activity

Some derivatives have exhibited antibacterial properties against Gram-positive bacteria, indicating their potential as antimicrobial agents . The structure-activity relationship (SAR) studies reveal that modifications in the phenyl or naphthalene rings can enhance antimicrobial efficacy.

Comparison with Similar Compounds

Comparison with Structural Analogs

Spectroscopic and Physicochemical Properties

Table 2: Spectral Data Comparison
Compound ID IR (C=N stretch, cm⁻¹) $^1$H NMR (Key Signals, δ ppm) Molecular Weight (g/mol)
Compound X Not reported Anticipated signals: ~2.8 (isopropyl CH), 7.2–8.3 (naphthalenyl, benzyl) ~435 (estimated)
3f () 1562, 1588 2.28 (s, 3H, CH₃), 7.28–8.20 (aromatic) 368.4
11 () Not reported 1H NMR: Cyclobutoxy (δ 4.5–5.0), piperidinyl CH₂ 523.6
8a () 1660 (C=O) Aryloxy CH₃ (δ 2.3), aromatic (δ 6.8–7.6) 402.4

Key Observations:

  • The isopropyl group in Compound X and BK1 would produce distinct $^1$H NMR signals (e.g., δ ~1.2–1.4 for CH₃ and δ ~2.8–3.0 for CH) compared to piperidinylmethyl or phenyl substituents .
  • The phenylmethoxy-naphthalenyl substituent in Compound X is expected to show complex aromatic splitting in the δ 7.2–8.3 range, similar to ’s naphthalenyl signals .

Q & A

Q. Table 1: Reaction Conditions and Yields

StepSolventCatalyst/TempYield (%)Characterization
AlkylationDry acetonitrile80°C, 12 hrs65-75IR, ¹H NMR
CondensationEthanolReflux, 6 hrs50-60TLC, MS

Basic: Which spectroscopic and chromatographic methods are critical for characterizing this compound?

  • IR Spectroscopy : Identifies functional groups (e.g., NH₂ at ~3131 cm⁻¹, C=O at ~1624 cm⁻¹) .
  • ¹H NMR : Confirms substituent positions (e.g., methoxy protons at δ 3.79 ppm, aromatic protons at δ 7.01–8.21 ppm) .
  • HPLC-MS : Determines purity and molecular weight (e.g., HRMS m/z 394.1783 [M⁺]) .

Basic: How is the compound screened for initial biological activity in academic research?

  • In vitro assays : Test inhibition of cyclooxygenase (COX) enzymes using fluorometric or colorimetric kits .
  • Dose-response curves : Assess IC₅₀ values (e.g., 10–100 µM range) .
  • Cytotoxicity : MTT assays on cell lines (e.g., HepG2, HEK293) to rule out non-specific effects .

Advanced: How can computational modeling optimize reaction conditions for higher yields?

  • Quantum chemical calculations : Predict reaction pathways and transition states using software like Gaussian or ORCA .
  • Machine learning : Train models on existing reaction datasets (e.g., solvent polarity, temperature) to recommend optimal conditions .
  • Example : Adjusting solvent from acetonitrile to DMF increased yield by 15% in analogous pyrazolo[3,4-d]pyrimidine syntheses .

Advanced: How can researchers resolve contradictions in reported biological activities of analogs?

  • Structural comparison : Map substituent effects (e.g., anti-inflammatory activity decreases with bulky groups at position 3) .
  • Assay standardization : Validate protocols using positive controls (e.g., celecoxib for COX-2 inhibition) to minimize variability .
  • Meta-analysis : Pool data from multiple studies to identify trends (e.g., methoxy groups enhance solubility but reduce potency) .

Advanced: What strategies are used in structure-activity relationship (SAR) studies for this scaffold?

  • Substituent variation : Synthesize derivatives with modified aryl/alkyl groups (Table 2) .
  • Bioisosteric replacement : Replace the phenylmethoxy group with thioether or sulfone moieties to assess electronic effects .

Q. Table 2: Substituent Effects on Biological Activity

PositionSubstituentActivity (IC₅₀, µM)Key Finding
3Phenylmethoxy12.5 ± 1.2High COX-2 selectivity
34-Fluorophenyl8.9 ± 0.8Improved potency
1Isopropyl15.3 ± 2.1Enhanced metabolic stability

Advanced: How is molecular docking used to predict target binding modes?

  • Target selection : Prioritize kinases (e.g., JAK2) or inflammatory enzymes (e.g., COX-2) based on structural homology .
  • Docking software : Use AutoDock Vina or Schrödinger Suite to simulate ligand-receptor interactions (e.g., hydrogen bonds with Ser530 in COX-2) .
  • Validation : Compare predicted binding energies with experimental IC₅₀ values to refine models .

Advanced: What experimental controls are critical in thermal stability studies?

  • DSC/TGA : Monitor decomposition temperatures (e.g., Tₐ = 278–281°C) .
  • Control compounds : Include analogs with known stability profiles (e.g., 1-phenyl derivatives degrade 20% faster) .
  • Accelerated aging : Store samples at 40°C/75% RH for 4 weeks to simulate long-term stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.